Cas no 922034-37-5 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide)
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide
- AKOS024636277
- N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-2-naphthamide
- 922034-37-5
- N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide
- N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]naphthalene-2-carboxamide
- F2291-0300
-
- Inchi: 1S/C26H29N3O2/c1-28-11-10-22-17-21(8-9-24(22)28)25(29-12-14-31-15-13-29)18-27-26(30)23-7-6-19-4-2-3-5-20(19)16-23/h2-9,16-17,25H,10-15,18H2,1H3,(H,27,30)
- InChI Key: LKQLXEOSYDAWDZ-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(CNC(C1C=CC2C=CC=CC=2C=1)=O)C1C=CC2=C(C=1)CCN2C
Computed Properties
- Exact Mass: 415.22597718g/mol
- Monoisotopic Mass: 415.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44.8Ų
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2291-0300-2μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-5μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-10μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-20μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-1mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-2mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-3mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-4mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-5mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2291-0300-10mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]naphthalene-2-carboxamide |
922034-37-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide
Introduction to N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide (CAS No. 922034-37-5)
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 922034-37-5, represents a fusion of indole and morpholine moieties, which are well-documented for their biological activity. The naphthalene core further enhances its structural complexity, making it a promising candidate for further investigation in drug discovery and development.
The< strong>N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide molecule exhibits a rich chemical diversity that positions it as a versatile scaffold for medicinal chemistry. The presence of the indole ring system is particularly noteworthy, as indole derivatives have been extensively studied for their potential therapeutic applications. Indole-based compounds are known to interact with various biological targets, including enzymes and receptors, which are critical in modulating physiological processes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such complex molecules with greater accuracy. The< strong>naphthalene moiety in this compound contributes to its hydrophobic character, which is often an essential feature for drug molecules aiming to interact with lipid-rich environments such as cell membranes. Additionally, the< strong>morpholine group introduces a polar functional unit that can enhance solubility and bioavailability, crucial factors in the development of orally active pharmaceuticals.
In the context of current research, there is growing interest in developing small molecule inhibitors that target enzymes involved in inflammatory and immunological pathways. The< strong>NH group at the carboxamide position provides a potential site for hydrogen bonding interactions with biological targets, which can be exploited to enhance binding affinity. This feature makes< strong>N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide a valuable candidate for designing novel therapeutics against conditions such as autoimmune diseases and cancer.
The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. Key steps include the formation of the indole ring system through cyclization reactions, followed by functional group transformations to introduce the morpholine and naphthalene components. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently. These synthetic strategies not only highlight the ingenuity of organic chemists but also underscore the importance of innovative methodologies in drug development.
Evaluation of the pharmacological profile of< strong>NH-based compounds has been a focal point in recent years due to their diverse biological activities. Preclinical studies have demonstrated that indole derivatives can modulate various signaling pathways, including those involving neurotransmitters and cytokines. The< strong>morpholine moiety further enhances these interactions by providing additional binding sites on biological targets. Such properties make< strong>NH-containing compounds attractive for therapeutic intervention.
The< strong>naphthalene core of this molecule offers another layer of complexity that can be exploited for drug design. Naphthalene derivatives are known for their stability and resistance to metabolic degradation, which are desirable traits for long-lasting pharmacological effects. By integrating this structural motif with indole and morpholine functionalities, researchers aim to develop compounds that combine multiple biological activities into a single molecule—a strategy known as polypharmacology.
In conclusion, N-2-(1-methyl-2,3-dihydro-1Hindol--5-yl)-2-(morpholin-4-y)ethylnaphthalene-2-carboxamide (CAS No.922034- 37-5)
922034-37-5 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylnaphthalene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)